2-amino-5-methoxypyrimidin-4(3H)-one
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Overview
Description
2-Amino-5-methoxypyrimidin-4(3H)-one, also known as AMP or AMPH, is a heterocyclic organic compound that belongs to the family of pyrimidines . It has a molecular weight of 141.13 .
Molecular Structure Analysis
The molecular structure of 2-amino-5-methoxypyrimidin-4(3H)-one consists of a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, substituted with an amino group at the 2-position and a methoxy group at the 5-position .Physical And Chemical Properties Analysis
2-Amino-5-methoxypyrimidin-4(3H)-one is a light yellow to yellow powder or crystals . It has a molecular weight of 141.13 .Scientific Research Applications
Synthetic Innovation
2-Amino-5-methoxypyrimidin-4(3H)-one, through its derivatives, has seen innovative synthetic approaches to enhance its production for industrial use due to its low cost, easy process, and high yields. Ju Xiu-lian (2009) outlined a method for preparing 2-amino-4-methoxypyrimidine, a closely related compound, by methoxylation reaction, emphasizing the potential for technological innovation in the synthesis of such compounds for broader applications (Ju Xiu-lian, 2009).
Biological Activity Compounds Design
The chemical framework of 2-amino-5-methoxypyrimidin-4(3H)-one serves as a foundation for designing biologically active compounds. Erkin et al. (2021) compiled data over two decades, revealing the compound's significance in developing antiviral, antileukemic agents, drugs for neurodegenerative disorders, some cancer forms, and anti-inflammatory and hormonal drugs, highlighting the diverse therapeutic potentials of its derivatives (Erkin, Krutikov, & Garabadzhiu, 2021).
Hydrogen Bonding and Tautomerization Studies
The study of hydrogen bonding and amino-imino tautomerization in amino-methoxypyrimidines, including 2-amino-5-methoxypyrimidin-4(3H)-one, provides insights into their chemical behavior and potential applications. Kitamura et al. (2007) investigated these aspects through UV absorption and fluorescence spectroscopy, contributing to a deeper understanding of the compound's chemical properties and reactivity (Kitamura et al., 2007).
Solubility and Thermodynamic Studies
Understanding the solubility and thermodynamic properties of 2-amino-5-methoxypyrimidin-4(3H)-one derivatives is crucial for their application in various fields. Yao et al. (2017) performed a detailed thermodynamic study of 2-amino-4-chloro-6-methoxypyrimidine, a derivative, in multiple organic solvents, providing valuable data for its application in pharmaceutical formulations and chemical reactions (Yao, Xia, & Li, 2017).
Structural Analysis and Molecular Interactions
The structural analysis and understanding of molecular interactions involving 2-amino-5-methoxypyrimidin-4(3H)-one derivatives contribute significantly to their application in material science and molecular engineering. Studies on hydrogen bonding patterns and pi-stacked chains in these compounds, such as those conducted by Glidewell et al. (2003), provide a foundation for designing new materials and understanding their properties (Glidewell, Low, Melguizo, & Quesada, 2003).
Safety and Hazards
properties
IUPAC Name |
2-amino-5-methoxy-1H-pyrimidin-6-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O2/c1-10-3-2-7-5(6)8-4(3)9/h2H,1H3,(H3,6,7,8,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QWQSXGCANXFBCW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=C(NC1=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40391085 |
Source
|
Record name | 2-Amino-5-methoxypyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40391085 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
141.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-5-methoxypyrimidin-4(3H)-one | |
CAS RN |
4763-35-3 |
Source
|
Record name | 2-Amino-5-methoxypyrimidin-4(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40391085 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-AMINO-5-METHOXY-PYRIMIDIN-4-OL | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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